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Compound of Interest

Compound Name: Chloroxuron

Cat. No.: B157110

For immediate release

This document provides essential guidance on the proper disposal procedures for
Chloroxuron, a phenylurea herbicide. Researchers, scientists, and drug development
professionals must adhere to these safety and logistical protocols to ensure personal safety
and environmental compliance.

Immediate Safety and Handling Precautions

When handling Chloroxuron, especially during disposal, it is imperative to wear appropriate
personal protective equipment (PPE). This includes a self-contained breathing apparatus
(SCBA) with positive pressure if available, and a fully-encapsulating, chemical-resistant suit.[1]
[2] Avoid breathing dust or vapors. In case of a spill, do not touch the material. For small spills,
absorb with sand or another noncombustible material and place in containers for later disposal.
For larger spills, dike the area far ahead of the spill to contain it for later disposal.[1][2]

Emergency Contact Information: In the event of an emergency, contact your local poison
control center or emergency services immediately.

Quantitative Data on Chloroxuron

The following table summarizes key quantitative data for Chloroxuron, relevant for handling
and storage prior to disposal.
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Property Value Source
Melting Point 151-152 °C (304-306 °F) [11[3]
1.8 x 10~° mmHg at 20 °C (68
Vapor Pressure [1]
OF)
Specific Gravity 1.34 at 20 °C (68 °F) [1]
Water Solubility 4 mg/L [4]

Step-by-Step Disposal Procedures

The recommended disposal method for Chloroxuron is incineration.[3] However, for small
guantities, the following steps, adapted from general pesticide disposal guidelines, should be
followed. Local, state, and federal regulations may vary and should always be consulted.

Consult the Product Label: Always read the "Storage and Disposal” section on the pesticide
label for specific instructions.[5]

e Avoid Excess: Whenever possible, mix only the amount of Chloroxuron solution needed for
your immediate experiment to avoid generating excess waste.[6]

e Do Not Dispose in Drains: Never pour Chloroxuron down the sink, toilet, or any other drain.
[6][7][8] This can contaminate water systems as many treatment facilities are not equipped to
remove such chemicals.[6][7]

o Container Rinsing (for empty containers):

o Empty the container into the spray tank and allow it to drain for an additional 30 seconds.

[°]
o Rinse the container three times with water or an appropriate solvent.[8][9]

o Add the rinsate (the rinse water) to the spray tank for use or for proper disposal with the
excess pesticide.[3][9]

e Disposal of Unused Chloroxuron:
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o For small amounts of leftover diluted Chloroxuron, it may be possible to use it up by
applying it according to the label's directions.[5][6]

o If you cannot use the remaining product, it must be treated as household hazardous

waste.[5]

o Contact a Hazardous Waste Collection Program:

o Contact your local solid waste management authority, environmental agency, or a service
like 1-800-CLEANUP to find a household hazardous waste collection program in your
area.[5][6] These programs are equipped to handle and dispose of hazardous chemicals
like Chloroxuron safely.

Experimental Protocols

While specific experimental protocols for the chemical degradation of Chloroxuron are not
readily available in general safety literature, the primary recommended method of disposal is
high-temperature incineration.[3] This process should be carried out in a licensed hazardous
waste disposal facility to ensure complete destruction of the compound and to prevent the
release of toxic byproducts such as chlorides and nitrogen oxides.[1][3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of

Chloroxuron.
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Start: Have Chloroxurof@

Is it excess diluted product?

Yes NO

Apply according to label directions

Cannot use up

Is it an empty container?

No (solid wgste)

Triple rinse container Treat as Hazardous Waste

Add rinsate to spray tank or dispose as hazardous waste

Contact local hazardous waste disposal facility

Dispose of rinsed container in general waste (check local regulations)

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for Chloroxuron disposal.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations. Always consult with your institution's environmental health and safety
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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